2-(Methylthio)-5-methylpyridine-3-carboxylic acid

• IUPAC Name: 5-methyl-2-methylsulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H9NO2S/c1-5-3-6(8(10)11)7(12-2)9-4-5/h3-4H,1-2H3,(H,10,11)
• InChI Key: SGHJMZHAENGQNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)SC)C(=O)O
• Molecular Formula: C8H9NO2S
• DSSTOX Substance ID: DTXSID801222588
• Molecular Weight: 183.23 g/mol
• CAS RN: 1809158-18-6

Description

The compound “2-(Methylthio)-5-methylpyridine-3-carboxylic acid” is a derivative of pyridine, which is a basic heterocyclic organic compound. Similar compounds, such as 2-(Methylthio)benzoic acid, are used as important raw materials and intermediates in Organic Synthesis, Pharmaceuticals, Agrochemicals, and Dye stuffs.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds like 2-Methylpyridines can be synthesized via α-Methylation. This involves progressing starting material through a column packed with Raney ® nickel using a low boiling point alcohol (1-propanol) at high temperature.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray diffraction, Hirshfeld surface analysis, and DFT studies.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. For instance, carboxylic acids can undergo reactions like esterification, decarboxylation, and reactions with bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, the molecular weight of a similar compound, 2-Methylthioacetic acid, is 106.144.

Scientific Research Applications

Chemical Synthesis and Pharmaceutical Intermediates

2-(Methylthio)-5-methylpyridine-3-carboxylic acid serves as a significant compound in chemical synthesis and as a pharmaceutical intermediate. Its utility is underscored in the preparation of various pharmaceuticals, where it acts as a precursor in synthesizing active pharmaceutical ingredients (APIs). For instance, the improved synthesis of 5-methylpyridine-3-carboxylic acid, an intermediate of Rupatadine, demonstrates the practicality and industry applicability of such compounds. The synthesis process, optimized through the reaction of oxidation with KMnO4, achieved a yield of 51%, indicating its effectiveness and potential for large-scale production (Zhuang Xiong, 2005).

Electrocatalytic Carboxylation

The compound's role extends to innovative applications in electrocatalytic carboxylation processes. An electrochemical procedure explored the electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid, leading to 6-aminonicotinic acid. This method highlights the compound's potential in green chemistry applications, offering a pathway to synthesize valuable chemicals while avoiding the use of volatile and toxic solvents. The process achieved a 75% yield and 100% selectivity under optimized conditions, further emphasizing its efficiency and environmental friendliness (Q. Feng et al., 2010).

Coordination Chemistry and Materials Science

In the realm of coordination chemistry and materials science, this compound contributes to the development of complex coordination networks. The interaction of similar bifunctional molecules with metal ions leads to the formation of coordination networks, showcasing the compound's utility in constructing novel materials with potential applications in catalysis, molecular recognition, and as sensors. These coordination networks, formed through specific interactions between the carboxyl groups of the molecule and metal ions, underscore the versatility and applicability of such compounds in creating sophisticated molecular architectures (Xiao‐Ping Zhou et al., 2008).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system it interacts with. For example, 4-methylthio-2-oxobutanoic acid is a precursor to several members of the nitroimidazole antibiotics that combat anaerobic bacterial and parasitic infections.

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and how to work safely with the chemical product. For example, (Methylthio)acetic acid can cause skin irritation, serious eye damage, and may cause respiratory irritation.

Future Directions

The future directions of research and development on a compound depend on its potential applications in various fields. For instance, 2-Methylpyridines have been used in a wide range of industries, such as fine chemicals, polymers, agrochemicals, etc.